Cas no 5439-88-3 (2,4-dihydroxy-5,6,7,8-tetrahydroquinazoline-6-carboxylic Acid)

• Product Name: 2,4-dihydroxy-5,6,7,8-tetrahydroquinazoline-6-carboxylic Acid
• CAS No: 5439-88-3
• MF: C₉H₁₀N₂O₄
• MW: 210.186702251434
• MDL: MFCD23378423
• CID: 941057
• PubChem ID: 225712
• Update Time: 2025-06-08

2,4-dihydroxy-5,6,7,8-tetrahydroquinazoline-6-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2,4-dioxo-5,6,7,8-tetrahydro-1h-quinazoline-6-carboxylic Acid
• 2,4-Dioxo-1,2,3,4,5,6,7,8-octahydro-chinazolin-6-carbonsaeure
• 2,4-dioxo-1,2,3,4,5,6,7,8-octahydroquinazoline-6-carboxylic acid
• 2,4-dioxo-1,2,3,4,5,6,7,8-octahydro-quinazoline-6-carboxylic acid
• AC1L5E8H
• AC1Q5US9
• AG-K-90018
• AR-1D3803
• CTK5A0843
• NSC15392
• 2,4-Dihydroxy-5,6,7,8-tetrahydroquinazoline-6-carboxylicacid
• CS-0037896
• AS-71230
• NSC-15392
• 2,4-Dihydroxy-5,6,7,8-tetrahydroquinazoline-6-carboxylic acid
• AKOS023401798
• DTXSID00280082
• MFCD23378423
• DS-000600
• 5439-88-3
• W14882
• 2,4-dihydroxy-5,6,7,8-tetrahydroquinazoline-6-carboxylic Acid

• MDL： MFCD23378423
• Inchi： 1S/C9H10N2O4/c12-7-5-3-4(8(13)14)1-2-6(5)10-9(15)11-7/h4H,1-3H2,(H,13,14)(H2,10,11,12,15)
• InChI Key： IQXZHAQXJGOMQG-UHFFFAOYSA-N
• SMILES： OC(C1CC2C(NC(NC=2CC1)=O)=O)=O

Computed Properties

• Exact Mass: 210.0641
• Monoisotopic Mass: 210.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.5A^2
• XLogP3: -0.8

Experimental Properties

• Density: 1.52
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.616
• PSA: 95.5
• LogP: -0.74730

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 2,4-dihydroxy-5,6,7,8-tetrahydroquinazoline-6-carboxylic Acid

Introduction to 2,4-dihydroxy-5,6,7,8-tetrahydroquinazoline-6-carboxylic Acid (CAS No. 5439-88-3)

2,4-dihydroxy-5,6,7,8-tetrahydroquinazoline-6-carboxylic Acid, identified by its Chemical Abstracts Service (CAS) number 5439-88-3, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic organic acid has garnered considerable attention due to its structural uniqueness and potential biological activities. The compound belongs to the quinazoline derivatives, a class of molecules known for their diverse pharmacological properties and applications in drug development.

The molecular structure of 2,4-dihydroxy-5,6,7,8-tetrahydroquinazoline-6-carboxylic Acid consists of a fused bicyclic system comprising a quinazoline ring substituted with hydroxyl groups at the 2- and 4-positions. Additionally, the presence of a tetrahydropyridine moiety at the 5-, 6-, 7-, and 8-positions contributes to its complex stereochemistry. This intricate arrangement not only influences its chemical reactivity but also plays a crucial role in determining its biological interactions.

In recent years, there has been growing interest in quinazoline derivatives as scaffolds for developing novel therapeutic agents. The unique structural features of 2,4-dihydroxy-5,6,7,8-tetrahydroquinazoline-6-carboxylic Acid make it a promising candidate for further investigation in various pharmacological contexts. Specifically, studies have highlighted its potential role in modulating enzyme activities and inhibiting pathways associated with inflammatory responses and cancer cell proliferation.

One of the most compelling aspects of this compound is its ability to interact with biological targets in a selective manner. The hydroxyl groups at the 2- and 4-positions of the quinazoline ring are particularly important for establishing hydrogen bonding interactions with protein receptors. These interactions are critical for achieving high affinity and specificity, which are essential qualities for any drug candidate. Furthermore, the tetrahydropyridine moiety contributes to the compound's solubility and bioavailability, making it more suitable for systemic administration.

Recent research has demonstrated that derivatives of 2,4-dihydroxy-5,6,7,8-tetrahydroquinazoline-6-carboxylic Acid exhibit significant anti-inflammatory properties. These effects are attributed to their ability to inhibit key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central mediators of inflammatory processes. By modulating these enzymatic pathways, the compound can help reduce inflammation and alleviate symptoms associated with chronic inflammatory diseases.

Additionally, studies have explored the anticancer potential of 2,4-dihydroxy-5,6,7,8-tetrahydroquinazoline-6-carboxylic Acid and its derivatives. Cancer cells often exhibit altered signaling pathways that promote uncontrolled growth and survival. The compound has been shown to interfere with these pathways by inhibiting kinases and other signaling molecules involved in cancer progression. Preclinical studies have indicated that certain derivatives can induce apoptosis in cancer cells while sparing healthy cells, suggesting a high therapeutic index.

The synthesis of 2,4-dihydroxy-5,6,7,8-tetrahydroquinazoline-6-carboxylic Acid involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the condensation of appropriate precursors to form the quinazoline core followed by functionalization at the 2-, 4-, and 6-positions. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating further research and development efforts.

The pharmacokinetic profile of 2,4-dihydroxy-5,6,7,8-tetrahydroquinazoline-6-carboxylic Acid is another critical aspect that has been thoroughly investigated. Studies have shown that the compound exhibits moderate oral bioavailability and a reasonable half-life in vivo. These characteristics make it suitable for once or twice daily dosing regimens in clinical settings. Furthermore，its metabolic stability suggests that it can be administered without significant interference from other drugs commonly used in combination therapy.

In conclusion,2 ,4 - di hydro xy -5 ,6 ,7 ,8 - tetra hy dro quin azo line - 6 - car box y l ic Ac i d ( CAS No . 5439 -88 -3 ) represents a promising pharmacological entity with diverse therapeutic applications . Its unique structural features , coupled wi th recent findings on i ts bi o logical act ivi ties , position it as an i mportant compo nd f or fur ther stu dies . As resear ch contin ues to e xplore i ts pharma c ological po t en tial , i t is likely that new deri vati ves wi l l be de vel oped whi ch could lead to novel treatm ents f or various dise ases . p >